Cas no 159411-78-6 (2-(2-bromo-3-methoxyphenyl)ethan-1-amine)

• Product Name: 2-(2-bromo-3-methoxyphenyl)ethan-1-amine
• CAS No: 159411-78-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5799626
• PubChem ID: 83711367
• Update Time: 2025-05-23

2-(2-bromo-3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-bromo-3-methoxy-
• 2-(2-bromo-3-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C9H12BrNO/c1-12-8-4-2-3-7(5-6-11)9(8)10/h2-4H,5-6,11H2,1H3
• InChI Key： JPLQQPGKUXPCCG-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=CC(OC)=C1Br

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±25.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2-bromo-3-methoxyphenyl)ethan-1-amine

Recent Advances in the Study of 2-(2-bromo-3-methoxyphenyl)ethan-1-amine (CAS: 159411-78-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromo-3-methoxyphenyl)ethan-1-amine (CAS: 159411-78-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-(2-bromo-3-methoxyphenyl)ethan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its bromo and methoxy functional groups make it a versatile building block for the development of compounds targeting various biological pathways. For instance, researchers have utilized this compound in the synthesis of potential serotonin receptor modulators, which could have implications in the treatment of neurological disorders such as depression and anxiety.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's ability to interact with G-protein coupled receptors (GPCRs). The study demonstrated that derivatives of 2-(2-bromo-3-methoxyphenyl)ethan-1-amine exhibited selective binding to specific serotonin receptor subtypes, suggesting its potential as a scaffold for designing more selective therapeutic agents. The researchers employed molecular docking studies and in vitro assays to validate these interactions, providing a solid foundation for further drug development efforts.

Another significant development involves the compound's application in cancer research. A recent preprint on bioRxiv reported that certain analogs of 2-(2-bromo-3-methoxyphenyl)ethan-1-amine showed promising anti-proliferative activity against several cancer cell lines, particularly in breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways associated with tumor growth and metastasis. These findings, while preliminary, open new avenues for the development of targeted cancer therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2-bromo-3-methoxyphenyl)ethan-1-amine. A 2022 patent application disclosed an improved catalytic process for its synthesis, offering higher yields and better purity compared to traditional methods. This technological improvement could facilitate larger-scale production for both research and potential clinical applications.

Despite these promising developments, challenges remain in the full characterization of this compound's pharmacological profile. Current research is focusing on addressing issues such as metabolic stability, bioavailability, and potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's properties while maintaining its therapeutic potential.

In conclusion, 2-(2-bromo-3-methoxyphenyl)ethan-1-amine (CAS: 159411-78-6) represents an important molecule in contemporary chemical biology and pharmaceutical research. Its diverse applications, from neurological disorders to cancer therapy, coupled with recent synthetic advancements, position it as a compound of significant interest for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.